N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-phenoxyacetamide

• IUPAC Name: N-[5-methyl-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]-2-phenoxyacetamide
• InChI: InChI=1S/C17H17N5O3/c1-11-9-15(23)20-17(18-11)22-14(8-12(2)21-22)19-16(24)10-25-13-6-4-3-5-7-13/h3-9H,10H2,1-2H3,(H,19,24)(H,18,20,23)
• InChI Key: KVUIWZPEMSWHCN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)COC3=CC=CC=C3
• Molecular Formula: C17H17N5O3
• Molecular Weight: 339.3 g/mol

Description

The compound “N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-phenoxyacetamide” is a chemical compound with a molecular weight of 339.35 and a molecular formula of C17 H17 N5 O3. The compound is achiral and has a logP value of 1.3075, a logD value of 0.8666, and a logSw value of -2.0049. It has 7 hydrogen bond acceptors and 2 hydrogen bond donors.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrazole ring and a dihydropyrimidinone ring, which are both nitrogen-containing heterocycles. These rings are connected by a methyl group. The compound also contains a phenoxy group and an acetamide group.

Physical And Chemical Properties Analysis

As mentioned in the description, this compound has a molecular weight of 339.35 and a molecular formula of C17 H17 N5 O3. It has a logP value of 1.3075, indicating its relative lipophilicity, and a logD value of 0.8666, indicating its distribution coefficient. The logSw value of -2.0049 suggests its solubility in water.

Scientific Research Applications

Synthesis Methods

Research into the synthesis of pyrazolo[3,4-d]pyrimidine analogues and related compounds has provided diverse methodologies, including microwave irradiative cyclocondensation, palladium-catalyzed C-C coupling, and nucleophilic aliphatic substitution. These methods facilitate the generation of compounds with potential for various biological applications, emphasizing the importance of innovative synthetic strategies in medicinal chemistry (Taylor & Patel, 1992); (Deohate & Palaspagar, 2020).

Biological Activities

The synthesized compounds exhibit a range of biological activities, including anticancer, antibacterial, and antifungal effects. Specific compounds have demonstrated in vitro cell growth inhibitory activity, highlighting their potential as leads for the development of new therapeutic agents (Al-Sanea et al., 2020); (Titi et al., 2020).

Structural Characterization and Analysis

Structural characterization and analysis of these compounds, including X-ray crystallography and spectroscopic methods, have provided detailed insights into their molecular frameworks. This structural information is crucial for understanding the interaction mechanisms with biological targets and for the further design of compounds with enhanced activity and specificity (Gangjee et al., 2008); (El-Morsy et al., 2017).